Cas no 2171372-51-1 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid)

• Product Name: (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid
• CAS No: 2171372-51-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6281467
• PubChem ID: 165466087
• Update Time: 2025-06-11

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid
• 2171372-51-1
• (3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pentanoic acid
• EN300-1576546

• Inchi： 1S/C25H30N2O5/c1-3-17(14-23(28)29)27-24(30)16(2)12-13-26-25(31)32-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,3,12-15H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)/t16?,17-/m1/s1
• InChI Key： QKZODCDZMUSSFS-ZYMOGRSISA-N
• SMILES： O(C(NCCC(C)C(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid

Recent Advances in the Study of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid (CAS: 2171372-51-1)

The compound (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid (CAS: 2171372-51-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics. This research brief aims to synthesize the latest findings and provide a comprehensive overview of its current applications and future prospects.

One of the key areas of investigation has been the role of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid in peptide synthesis. Researchers have demonstrated its efficacy as a protecting group for amino acids, facilitating the synthesis of complex peptides with high yield and purity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the solid-phase peptide synthesis (SPPS) of antimicrobial peptides, showcasing its stability and compatibility with standard SPPS protocols. The study reported a significant reduction in side reactions compared to traditional protecting groups, underscoring its potential for industrial-scale peptide production.

In addition to its synthetic utility, recent research has explored the pharmacological properties of derivatives of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid. A preclinical study published in Bioorganic & Medicinal Chemistry Letters investigated its role as a protease inhibitor, demonstrating promising activity against SARS-CoV-2 main protease (M^pro). The study utilized molecular docking and kinetic assays to elucidate the binding mechanism, revealing a high affinity for the active site of M^pro. These findings suggest potential applications in antiviral drug development, particularly for emerging coronaviruses.

Another notable advancement is the integration of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid into drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported its incorporation into polymeric nanoparticles for targeted cancer therapy. The study demonstrated that the compound's structural flexibility allowed for efficient conjugation with chemotherapeutic agents, enhancing their solubility and bioavailability. In vivo experiments showed a marked improvement in tumor targeting and reduced off-target effects, highlighting its potential as a versatile platform for drug delivery.

Despite these promising developments, challenges remain in the large-scale production and optimization of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid. Recent work published in Organic Process Research & Development addressed these issues by developing a scalable synthetic route with improved yield and cost-efficiency. The study emphasized the importance of green chemistry principles, such as reducing solvent waste and optimizing catalytic conditions, to make the process more sustainable.

In conclusion, (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid (CAS: 2171372-51-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug development, and targeted delivery systems, with recent studies underscoring its potential in addressing unmet medical needs. Future research should focus on further optimizing its synthetic pathways and expanding its therapeutic applications, particularly in the context of infectious diseases and oncology.